Cas no 50324-46-4 (2-Pyrimidinamine, 4-methyl-N,6-diphenyl-)
50324-46-4 structure
Product Name:2-Pyrimidinamine, 4-methyl-N,6-diphenyl-
CAS No:50324-46-4
MF:C17H15N3
MW:261.321103334427
CID:365254
PubChem ID:12773395
Update Time:2025-04-19
2-Pyrimidinamine, 4-methyl-N,6-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinamine, 4-methyl-N,6-diphenyl-
- 4-methyl-N,6-diphenylpyrimidin-2-amine
- 50324-46-4
- DTXSID10509519
-
- Inchi: 1S/C17H15N3/c1-13-12-16(14-8-4-2-5-9-14)20-17(18-13)19-15-10-6-3-7-11-15/h2-12H,1H3,(H,18,19,20)
- InChI Key: HVEIBZKWEVAKOW-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1)C1=NC(C)=CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 261.12675
- Monoisotopic Mass: 261.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.8Ų
Experimental Properties
- PSA: 37.81
2-Pyrimidinamine, 4-methyl-N,6-diphenyl- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
50324-46-4 (2-Pyrimidinamine, 4-methyl-N,6-diphenyl-) Related Products
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